Cas no 2034574-28-0 (N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034574-28-0
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5761635
• PubChem ID: 91813530
• Update Time: 2025-05-26

N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025314644
• F6356-1105
• N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide
• N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-2-oxoimidazolidine-1-carboxamide
• 2034574-28-0

• Inchi： 1S/C15H19N3O3/c1-10(17-15(20)18-6-5-16-14(18)19)8-11-2-3-13-12(9-11)4-7-21-13/h2-3,9-10H,4-8H2,1H3,(H,16,19)(H,17,20)
• InChI Key： UXWQHHKBNWEQJT-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC(C)NC(N1C(NCC1)=O)=O

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.7Ų

Additional information on N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide

N-[1-(2,3-Dihydro-1-benzofuran-5-yl)propan-2-yl]-2-Oxoimidazolidine-1-carboxamide: A Comprehensive Overview

The compound N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide (CAS No. 2034574-28-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzofuran moiety and an imidazolidine ring system. The integration of these functional groups makes it a versatile compound with diverse applications in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The benzofuran ring in this compound contributes to its aromatic stability and enhances its ability to interact with biological targets. Additionally, the imidazolidine ring system is known for its flexibility and capacity to form hydrogen bonds, which are critical for drug-receptor interactions. These properties make this compound a promising candidate for the development of novel therapeutic agents.

One of the most notable aspects of this compound is its potential in the field of drug delivery systems. Researchers have explored the use of imidazolidine derivatives as carriers for poorly water-soluble drugs due to their ability to form inclusion complexes. The presence of the benzofuran group further enhances the solubility and bioavailability of the compound, making it an ideal candidate for drug delivery applications.

Furthermore, this compound has shown promise in the development of anti-inflammatory agents. Studies have demonstrated that certain benzofuran derivatives exhibit potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The integration of the imidazolidine ring system in this compound may further enhance its anti-inflammatory properties, making it a potential lead molecule for future drug development.

In addition to its medicinal applications, this compound has also been investigated for its role in catalysis. The imidazolidine ring system is known to act as a catalyst in various organic reactions due to its ability to stabilize transition states. The presence of the benzofuran group may further enhance the catalytic activity of this compound, making it a valuable tool in green chemistry and sustainable chemical synthesis.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions that highlight the importance of stereochemistry and regioselectivity. Researchers have employed various strategies, including cross-coupling reactions, ring-closing metathesis, and multicomponent reactions, to synthesize this compound efficiently. These methods not only ensure high yields but also maintain the integrity of the functional groups present in the molecule.

The structural complexity of this compound also makes it an attractive target for computational studies. Advanced molecular modeling techniques, such as docking simulations and molecular dynamics, have been used to predict its binding affinity towards various biological targets. These studies provide valuable insights into its potential therapeutic applications and guide further experimental investigations.

In conclusion, N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2-Oxoimidazolidine-1-carboxamide (CAS No. 2034574-28-0) is a multifaceted compound with immense potential in various fields of science and technology. Its unique structural features, combined with its versatile functional groups, make it a valuable asset in drug discovery, catalysis, and advanced chemical synthesis. As research continues to uncover new applications for this compound, it is poised to play a significant role in shaping the future of chemistry and pharmacology.